Cas no 31300-86-4 ((3a)-Allopregnanolone 3-b-D-Glucuronide)

• Product Name: (3a)-Allopregnanolone 3-b-D-Glucuronide
• CAS No: 31300-86-4
• Molecular Formula: C₂₇H₄₂O₈
• Molecular Weight: 494.617589473724
• CID: 1059688
• PubChem ID: 99575594

(3a)-Allopregnanolone 3-b-D-Glucuronide Properties

Names and Identifiers

• (3α)-Allopregnanolone 3-β-D-Glucuronide
• 31300-86-4
• (3alpha)-Allopregnanolone 3-beta-D-Glucuronide
• (2S,3S,4S,5R,6R)-6-[[(3R,5S,8R,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• (3(alpha))-Allopregnanolone 3-(beta)-DGlucuronide
• (3a,5a)-20-Oxopregnan-3-yl ss-D-Glucopyranosiduronic Acid; 20-Oxo-5a-pregnan-3a-yl ss-D-Glucopyranosiduronic Acid; 20-Oxo-5a-pregnan-3a-yl Glucosiduronic Acid; 3a-Hydroxy-5a-pregnan-20-one Glucuronide;
• J-018373

• InChIKey： MTPPQBWTGIHMPB-WONTYKMSSA-N
• Inchi： InChI=1S/C27H42O8/c1-13(28)17-6-7-18-16-5-4-14-12-15(8-10-26(14,2)19(16)9-11-27(17,18)3)34-25-22(31)20(29)21(30)23(35-25)24(32)33/h14-23,25,29-31H,4-12H2,1-3H3,(H,32,33)/t14-,15+,16-,17+,18-,19-,20-,21-,22+,23-,25+,26-,27+/m0/s1
• SMILES： CC(=O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC5C(C(C(C(O5)C(=O)O)O)O)O)C)C

Computed Properties

• Exact Mass: 494.28796829g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 4
• Monoisotopic Mass: 494.28796829g/mol
• Heavy Atom Count: 35
• Complexity: 847
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroid glucuronide conjugates
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid glucuronide conjugates